Fmoc-Cys(Et)-OH

• IUPAC Name: (2R)-3-ethylsulfanyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C20H21NO4S/c1-2-26-12-18(19(22)23)21-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-18H,2,11-12H2,1H3,(H,21,24)(H,22,23)/t18-/m0/s1
• InChI Key: OUXUHWHQQLGDQE-SFHVURJKSA-N
• Canonical SMILES: CCSCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CCSC[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C20H21NO4S
• DSSTOX Substance ID: DTXSID10426777
• Molecular Weight: 371.5 g/mol
• CAS RN: 200354-34-3

Description

Fmoc-Cys(Et)-OH is a chemical compound with the molecular formula C20H21NO4S. It is used in peptide synthesis, where the Fmoc group acts as a protective group for the amino acid cysteine.

Synthesis Analysis

This compound is synthesized using solid-phase peptide synthesis (SPPS), a method that has been widely used due to its efficiency and the ability to produce large quantities of peptides. The Fmoc group is stable under the harsh oxidative conditions often used to generate peptide thioesters from peptide hydrazides or o-aminoanilides.

Molecular Structure Analysis

The molecular weight of this compound is 371.45. The structure includes a fluorenylmethoxycarbonyl (Fmoc) group, which is an aromatic compound that promotes hydrophobic and π-π stacking interactions.

Chemical Reactions Analysis

In the context of peptide synthesis, the Fmoc group is removed by piperidine or 4-methylpiperidine. This process involves the removal of the acidic proton at the 9-position of the fluorene ring system by a mild base, followed by β-elimination to yield a highly reactive dibenzofulvene intermediate.

Physical And Chemical Properties Analysis

This compound is a substance used in laboratory chemicals. Its physical and chemical properties are largely determined by the Fmoc group, which is known for its hydrophobicity and aromaticity.

Scientific Research Applications

Gene Delivery Systems Fmoc-Cys(Et)-OH has been utilized in the efficient solid-phase synthesis of perfluoroalkylated dimerizable detergents. These detergents are used as gene delivery systems, demonstrating the utility of this compound in facilitating the delivery of genetic material into cells. The process provides the target products in almost quantitative yields and high purity, highlighting its efficiency in gene delivery applications (Guilloteau et al., 2009).

Antibacterial Composite Materials this compound-based nanoassemblies have been investigated for their antibacterial and anti-inflammatory properties. The research focuses on the development of biomedical materials using fluorenylmethyloxycarbonyl (Fmoc)-decorated self-assembling building blocks. These materials demonstrate significant antibacterial capabilities, affecting bacterial morphology and viability without being cytotoxic to mammalian cell lines. The integration of these nanoassemblies into resin-based composites offers a promising approach for enhancing the antibacterial properties of biomedical materials (Schnaider et al., 2019).

Peptide Synthesis In the realm of peptide synthesis, this compound plays a crucial role in facilitating the synthesis of complex peptides. It enables the preparation of protected peptidyl thioester intermediates essential for native chemical ligation, a method widely used in protein synthesis. The strategies developed for managing the critical N-terminal cysteine residue during the Fmoc-based solid-phase synthesis of C-terminal cysteine-containing peptides showcase the versatility and efficiency of this compound in peptide synthesis (Gross et al., 2005).

Supramolecular Gels this compound-functionalized amino acids are used to create supramolecular hydrogels, a new class of soft materials with applications in the biomedical field. These gels exhibit inherent biocompatible and biodegradable properties, making them suitable for various biomedical applications. The incorporation of this compound structures into these gels and their interaction with colloidal and ionic silver mixtures has been studied to enhance their antimicrobial activity (Croitoriu et al., 2021).

Mechanism of Action

Target of Action

The primary target of Fmoc-Cys(Et)-OH, also known as 9-fluorenylmethyloxycarbonyl-cysteine ethyl ester, is the peptide chain in the process of peptide synthesis . This compound plays a crucial role in the formation and modification of peptide chains, particularly in the synthesis of complex disulfide-rich peptides .

Mode of Action

this compound interacts with its targets through a process known as Fmoc-based solid-phase peptide synthesis (SPPS). This process involves the coupling of amino acid building blocks to form a peptide chain . The Fmoc group in this compound provides protection for the amino group during the initial stages of peptide synthesis. After the coupling of the second amino acid, the Fmoc group is removed, allowing the peptide chain to continue growing .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the synthesis of peptide a-thioesters for the convergent synthesis of proteins through a process known as native chemical ligation (NCL) . This process remains a challenge in the field, but the use of this compound has enabled access to peptide thioester surrogates .

Result of Action

The result of this compound’s action is the successful synthesis of peptide chains, particularly complex disulfide-rich peptides and proteins . This is achieved through the compound’s role in facilitating the coupling of amino acids and the subsequent growth of the peptide chain .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the pH, temperature, and the presence of other reagents in the peptide synthesis process . For instance, the Fmoc group’s stability to repeated piperidine treatments used for Fmoc deprotection is a critical factor in the successful application of this compound in peptide synthesis .

Safety and Hazards

Fmoc-Cys(Et)-OH is not classified as a hazardous substance. In case of inhalation, skin contact, or eye contact, appropriate first aid measures should be taken. It is not harmful to the environment.

Future Directions

The use of Fmoc-Cys(Et)-OH and other Fmoc-modified amino acids and short peptides in the fabrication of functional materials is a promising area of research. These compounds have potential applications in drug delivery, cancer diagnosis and treatment, and the development of new drugs.